![molecular formula C23H18ClN3O2S B2493027 2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(3-(methylthio)phenyl)acetamide CAS No. 932452-82-9](/img/structure/B2493027.png)
2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(3-(methylthio)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(3-(methylthio)phenyl)acetamide, commonly known as TAK-659, is a small molecule inhibitor that has shown promising results in preclinical trials for the treatment of various types of cancer. It belongs to the class of drugs known as kinase inhibitors, which work by blocking the activity of specific enzymes that are involved in the growth and spread of cancer cells.
Scientific Research Applications
- Quinazolinone derivatives have shown promise as potential anticancer agents. Researchers have investigated the cytotoxic effects of this compound against various cancer cell lines. Its ability to inhibit cell growth and induce apoptosis makes it an interesting candidate for further study in cancer therapy .
- Inflammation plays a crucial role in various diseases. Some studies suggest that this compound exhibits anti-inflammatory effects by modulating inflammatory pathways. Researchers have explored its potential in managing inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease .
- Quinazolinone derivatives often possess antimicrobial properties. Researchers have evaluated the compound’s efficacy against bacteria, fungi, and even drug-resistant strains. It may serve as a lead compound for developing new antimicrobial agents .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, are a significant health concern. Some studies indicate that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. Further investigations are needed to explore its potential in treating neurodegenerative disorders .
- Kinases play essential roles in cellular signaling pathways. This compound has been investigated as a kinase inhibitor, particularly targeting specific kinases involved in cancer progression, angiogenesis, and other cellular processes. Its selectivity and potency make it an attractive candidate for drug development .
- Beyond its biological activities, researchers have explored the photophysical properties of this compound. Its absorption and emission spectra, fluorescence behavior, and quantum yield have been studied. These properties could be relevant in applications such as fluorescence imaging and sensors .
Anticancer Activity
Anti-inflammatory Properties
Antimicrobial Activity
Neuroprotective Effects
Kinase Inhibition
Photophysical Properties
properties
IUPAC Name |
2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)-N-(3-methylsulfanylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClN3O2S/c1-30-18-9-5-8-17(13-18)25-21(28)14-27-20-11-10-16(24)12-19(20)22(26-23(27)29)15-6-3-2-4-7-15/h2-13H,14H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWYYORYLRXLLLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)NC(=O)CN2C3=C(C=C(C=C3)Cl)C(=NC2=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(3-(methylthio)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.